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Compound of Interest
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Compound Name:

yl)butanoate
CAS No.: 149287-21-8
Cat. No.: B2812031

Get Quote

Executive Summary: The Parent vs. The Lipophilic
Variant

In the development of indole-based therapeutics and agrochemicals, the modification of polar
functional groups is a critical strategy for modulating bioavailability, metabolic stability, and
receptor affinity. This guide compares Indole-3-Butyric Acid (IBA), a classic auxin with emerging
pharmaceutical relevance, against its lipophilic derivative, Methyl 4-(1-methyl-1H-indol-3-
yl)butanoate (referred to herein as Dimethyl-IBA).

While IBA serves as the bioactive parent compound with established signaling pathways,
Dimethyl-IBA represents a chemically distinct entity where both the carboxylic acid and the
indole nitrogen are methylated. This double methylation drastically alters the physicochemical
profile, shifting the molecule from a polar, hydrogen-bond donor to a highly lipophilic,
membrane-permeable agent.
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Key Distinction:

o IBA (CAS 133-32-4): The active biological agent (auxin). High polarity, susceptible to beta-

oxidation and conjugation.

o Dimethyl-IBA: A "masked" derivative. Lacks the free NH and COOH required for auxin

receptor (TIR1/AFB) binding. Primarily used as a synthetic intermediate, analytical standard,

or lipophilic prodrug model for blood-brain barrier (BBB) penetration.

Physicochemical Comparison

The structural modifications in Dimethyl-IBA eliminate the two primary sites for hydrogen

bonding (the indole N-H and the carboxylic O-H), resulting in a significant increase in logP and

a decrease in water solubility.

Table 1: Comparative Chemical Properties

Methyl 4-(1-methyl-1H-

Feature Indole-3-Butyric Acid (IBA) .

indol-3-yl)butanoate
Structure Free Acid, Free Indole-NH Methyl Ester, N-Methyl Indole
Formula C12H13NO2 C14H17NO2
MW 203.24 g/mol 231.29 g/mol
CAS 133-32-4 N/A (Derivative of 16244-09-0)
LogP (Calc.) ~2.3 ~3.8-4.2
H-Bond Donors 2 (NH, OH) 0

Solubility (Water)

Low (250 mg/L)

Negligible (Insoluble)

Solubility (Organic)

Soluble in EtOH, Acetone,
DMSO

Highly Soluble in DCM, EtOAc,

Hexane

pKa

~4.8 (Carboxylic Acid)

N/A (No acidic protons)

Physical State

White/Yellow Crystalline Solid

Low-Melting Solid or Viscous
oil
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Synthetic Pathways & Experimental Protocols

For researchers requiring Dimethyl-IBA as a reference standard or intermediate, it is
synthesized directly from IBA via a one-pot double methylation.

Protocol: Synthesis of Dimethyl-IBA from IBA
e Objective: Convert polar IBA into lipophilic Dimethyl-IBA.

¢ Reagents: Indole-3-butyric acid, Methyl lodide (Mel), Sodium Hydride (NaH), DMF
(Anhydrous).

Step-by-Step Methodology:

e Preparation: In a flame-dried round-bottom flask under Argon, dissolve IBA (1.0 eq) in
anhydrous DMF (0.2 M). Cool to 0°C.

o Deprotonation: Carefully add NaH (60% dispersion, 2.5 eq) portion-wise. The first equivalent
deprotonates the carboxylic acid; the second deprotonates the indole nitrogen (pKa ~17).
Allow to stir at 0°C for 30 mins until gas evolution ceases.

¢ Methylation: Dropwise add Methyl lodide (2.5 - 3.0 eq) via syringe.

e Reaction: Warm to room temperature and stir for 2—4 hours. Monitor by TLC (System:
Hexane/EtOAc 7:3). The starting material (IBA) will remain at the baseline; the product
(Dimethyl-IBA) will move with an R_f ~ 0.6-0.7.

o Workup: Quench with ice-cold water. Extract 3x with Ethyl Acetate. Wash combined organics
with water (to remove DMF) and brine. Dry over Na2SOa4 and concentrate.

 Purification: Purify via flash column chromatography (SiOz, 0-20% EtOAc in Hexane).

Reaction Scheme Visualization:

NaH (2.5 eq) Mel (3.0 eq)

Indole-3-Butyric Acid DMF, 0°C > Dianion Intermediate RT, 3h > Dimethyl-IBA

(Polar, Active) (N- and O-) (Lipophilic, Inactive)
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Caption: One-pot synthesis of Dimethyl-IBA via sequential deprotonation and methylation.

Biological & Pharmacological Implications

In drug development, the transition from IBA to Dimethyl-IBA represents a shift from a receptor-
active ligand to a pharmacokinetic tool.

A. Auxin Activity (Plant Systems)

e |IBA: Acts as a precursor to Indole-3-Acetic Acid (IAA) via beta-oxidation or binds directly to
TIR1/AFB receptors. Requires a free carboxyl group and an unsubstituted nitrogen for
optimal binding.

o Dimethyl-IBA:Inactive. The N-methyl group sterically hinders receptor binding, and the ester
prevents ionic interaction. It must be hydrolyzed and demethylated (difficult in vivo) to regain
activity.

B. Pharmaceutical Potential (Mammalian Systems)

IBA is investigated for neuroprotective properties (e.g., amyloid-beta reduction). However, its
polarity limits blood-brain barrier (BBB) penetration.

o Dimethyl-IBA as a BBB Probe: The removal of H-bond donors and increased lipophilicity
makes Dimethyl-IBA an excellent candidate for crossing the BBB.

e Metabolic Stability: The N-methyl group blocks Phase Il conjugation (N-glucuronidation),
potentially extending the half-life of the scaffold before oxidative demethylation occurs.

Signaling & Metabolism Diagram:
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Caption: Metabolic trajectory. Dimethyl-IBA acts as a stable precursor that resists rapid
conjugation.

Analytical Characterization (HPLC)

When analyzing mixtures of IBA and its derivatives (e.g., in stability studies), a gradient HPLC
method is required to resolve the highly polar acid from the non-polar ester.

Method Parameters:

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 pm).
e Mobile Phase A: Water + 0.1% Formic Acid.[1]

o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

e Flow Rate: 1.0 mL/min.[1]

e Detection: UV @ 280 nm (Indole characteristic absorption).

Expected Retention Times:
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Retention Time (approx.) .
Compound Explanation

[2]

Elutes early due to polar
COOH group.

IBA 2.5-3.5min

Elutes late due to high
Methyl 4-(1-methyl...) 8.0 - 9.5 min lipophilicity (Methyl ester + N-
Methyl).

Conclusion
For drug development professionals and researchers:

o Select Indole-3-Butyric Acid (IBA) if your target requires hydrogen bond interactions (e.g.,
auxin receptors) or if you are studying the endogenous metabolism of indole fatty acids.

o Select Methyl 4-(1-methyl-1H-indol-3-yl)butanoate if you require a lipophilic building block,
an analytical standard for impurity profiling, or a membrane-permeable probe to study non-
specific indole effects without immediate metabolic conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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